- The site-selectivity and mechanism of Pd-catalyzed C(sp2)-H arylation of simple arenes with aryl bromides., Chemical Science, 2021, 12(1), 363-373
Cas no 713079-19-7 (3-(3,5-Dimethylphenyl)benzonitrile)
713079-19-7 structure
Product Name:3-(3,5-Dimethylphenyl)benzonitrile
CAS No:713079-19-7
MF:C15H13N
MW:207.270423650742
MDL:MFCD19316255
CID:2799908
Update Time:2025-09-27
3-(3,5-Dimethylphenyl)benzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-(3,5-dimethylphenyl)benzonitrile
- 3',5'-Dimethyl-1,1'-biphenyl-3-carbonitrile
- 3-(3,5-Dimethylphenyl)benzonitrile
-
- MDL： MFCD19316255
- Inchi： 1S/C15H13N/c1-11-6-12(2)8-15(7-11)14-5-3-4-13(9-14)10-16/h3-9H,1-2H3
- InChI Key： QBYQOHMDGQMIQB-UHFFFAOYSA-N
- SMILES： N#CC1=CC=CC(=C1)C1C=C(C)C=C(C)C=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 264
- XLogP3: 4
- Topological Polar Surface Area: 23.8
3-(3,5-Dimethylphenyl)benzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB310708-1 g |
3-(3,5-Dimethylphenyl)benzonitrile; 95% |
713079-19-7 | 1g |
€246.00 | 2023-04-26 | ||
| abcr | AB310708-5 g |
3-(3,5-Dimethylphenyl)benzonitrile; 95% |
713079-19-7 | 5g |
€654.00 | 2023-04-26 | ||
| TRC | D480048-100mg |
3-(3,5-Dimethylphenyl)benzonitrile |
713079-19-7 | 100mg |
$64.00 | 2023-05-18 | ||
| TRC | D480048-250mg |
3-(3,5-Dimethylphenyl)benzonitrile |
713079-19-7 | 250mg |
$98.00 | 2023-05-18 | ||
| TRC | D480048-500mg |
3-(3,5-Dimethylphenyl)benzonitrile |
713079-19-7 | 500mg |
$150.00 | 2023-05-18 | ||
| TRC | D480048-1g |
3-(3,5-Dimethylphenyl)benzonitrile |
713079-19-7 | 1g |
$207.00 | 2023-05-18 | ||
| abcr | AB310708-1g |
3-(3,5-Dimethylphenyl)benzonitrile, 95%; . |
713079-19-7 | 95% | 1g |
€246.00 | 2025-04-16 | |
| abcr | AB310708-5g |
3-(3,5-Dimethylphenyl)benzonitrile, 95%; . |
713079-19-7 | 95% | 5g |
€654.00 | 2025-04-16 | |
| A2B Chem LLC | AC74298-1g |
3-(3,5-Dimethylphenyl)benzonitrile |
713079-19-7 | 95% | 1g |
$142.00 | 2024-04-19 | |
| A2B Chem LLC | AC74298-5g |
3-(3,5-Dimethylphenyl)benzonitrile |
713079-19-7 | 95% | 5g |
$402.00 | 2024-04-19 |
3-(3,5-Dimethylphenyl)benzonitrile Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Pivalic acid , Potassium carbonate Catalysts: Palladium, bis(acetonitrile)dichloro- Solvents: Dimethylacetamide ; 3 h, rt → 120 °C
Reference
3-(3,5-Dimethylphenyl)benzonitrile Raw materials
3-(3,5-Dimethylphenyl)benzonitrile Preparation Products
3-(3,5-Dimethylphenyl)benzonitrile Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
713079-19-7 (3-(3,5-Dimethylphenyl)benzonitrile) Related Products
- 24973-50-0(1,1'-Biphenyl-3-carbonitrile)
- 16776-78-6([1,1':3',1''-Terphenyl]-4-carbonitrile,5'-phenyl- (9CI))
- 66818-56-2([1,1'-Biphenyl]-4-carbonitrile, 2',4',6'-trimethyl-)
- 27104-69-4(4-Biphenylcarbonitrile)
- 36852-02-5(3,3'-Dicyanobiphenyl)
- 2920-38-9(4-Phenylbenzonitrile)
- 50670-50-3(4-Cyano-4'-methylbiphenyl)
- 1591-30-6(4,4'-Biphenyldicarbonitrile)
- 189828-30-6(4-(2-Methylphenyl)benzonitrile)
- 133909-96-3(3-(4-Methylphenyl)benzonitrile)
Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Gold Member
Audited Supplier
CN Supplier
Reagent
